Cas no 1304471-02-0 (2-(5-amino-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetic acid)

• Product Name: 2-(5-amino-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetic acid
• CAS No: 1304471-02-0
• MF: C₅H₈N₄O₂S
• MW: 188.207618713379
• CID: 4777488
• PubChem ID: 61468618
• Update Time: 2023-11-22

2-(5-amino-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(5-amino-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• 2-(5-amino-4-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetic acid

• Inchi： 1S/C5H8N4O2S/c1-9-4(6)7-8-5(9)12-2-3(10)11/h2H2,1H3,(H2,6,7)(H,10,11)
• InChI Key： FBJMUERGRCRMQO-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(N)N1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• XLogP3: -0.5
• Topological Polar Surface Area: 119